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Compound of Interest

Compound Name: Diethoxymethane

Cat. No.: B1583516 Get Quote

An In-depth Technical Guide to Diethoxymethane (Ethylal) for Researchers and Drug

Development Professionals

Introduction
Diethoxymethane (DEM), also known as ethylal, is a versatile and efficient chemical

compound with the CAS number 462-95-3.[1][2][3][4] It is an acetal characterized by a

methylene group bonded to two ethoxy groups.[2] This colorless, volatile liquid possesses a

mild, agreeable odor and has gained significant traction in the pharmaceutical and fine

chemical industries.[2][3] Its utility stems from its unique properties as both a stable, low-water-

affinity solvent and a reactive chemical intermediate.[5][6][7]

This guide provides a comprehensive overview of diethoxymethane, focusing on its chemical

identity, physicochemical properties, key applications in synthesis, detailed experimental

protocols, and essential safety information tailored for professionals in research and drug

development.

Molecular Structure and Chemical Identifiers
The molecular structure of diethoxymethane consists of a central methylene bridge flanked by

two ethyl ether groups.

Molecular Formula: C₅H₁₂O₂[1][2][4]
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IUPAC Name: ethoxymethoxyethane[3]

SMILES: CCOCOCC[2][3]

InChI Key: KLKFAASOGCDTDT-UHFFFAOYSA-N[2][3][4]

A variety of synonyms are used in literature and commerce, including Ethylal, Diethylformal,

Formaldehyde Diethyl Acetal, and 3,5-Dioxaheptane.[2][3][4]

Physicochemical and Spectroscopic Data
The quantitative properties of diethoxymethane are summarized below. It is a highly

flammable liquid with a low boiling point and moderate solubility in water.[2][8]

Property Value

CAS Number 462-95-3

Molecular Weight 104.15 g/mol

Appearance Colorless, volatile liquid

Odor Mild, sweet, agreeable

Boiling Point 87-88 °C

Melting Point -66.5 °C

Density 0.831 g/mL at 25 °C

Vapor Pressure 60 mmHg at 25 °C

Vapor Density 3.6 (vs. air)

Refractive Index n20/D 1.373

Autoignition Temp. 174 °C (346 °F)

Explosive Limit 8%

Solubility in Water 91 g/L
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Spectroscopic data for Diethoxymethane, including NMR, FTIR, Raman, and Mass

Spectrometry, are widely available for compound verification.[9][10][11]

Applications in Research and Drug Development
Diethoxymethane's unique combination of stability under basic conditions, low water affinity,

and reactivity under acidic conditions makes it a valuable tool in organic synthesis.[6][12]

Process Solvent: DEM is an effective solvent for a range of chemical reactions. It is

particularly useful for organometallic chemistry (e.g., with organolithium reagents) and

sodium hydride reactions, as it does not require extensive drying before use.[6] Its properties

also make it a suitable alternative to dichloromethane and toluene in phase-transfer

catalyzed reactions, such as the O-alkylation of phenols.[6][13]

Chemical Reagent: In pharmaceutical synthesis, DEM serves as a crucial building block.[5]

Formaldehyde Equivalent: It acts as a controlled source for introducing a methylene (CH₂)

unit, which is essential for constructing the complex molecular architectures found in many

active pharmaceutical ingredients (APIs).[5][12]

Ethoxymethylating Reagent: It is used to introduce the ethoxymethyl protecting group to

alcohols and phenols, a key step in multi-step syntheses.[5][12]

Other Applications: Beyond the lab, it is used in the formulation of cosmetics, specialized

coatings, and adhesives.[3][5]

Experimental Protocols
Synthesis of Diethoxymethane from Ethanol and
Paraformaldehyde
This protocol is based on methodologies described in chemical patents for the industrial

preparation of diethoxymethane.[14]

Objective: To synthesize diethoxymethane via the acid-catalyzed reaction of ethanol with

paraformaldehyde, followed by purification.

Materials:
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Ethanol (95% or absolute)

Paraformaldehyde

Sulfuric Acid (concentrated, as catalyst)

Reaction kettle with mechanical stirrer, heating mantle, and condenser

Rectifying column for distillation

Methodology:

Charging the Reactor: In a reaction kettle, combine ethanol and paraformaldehyde. The

typical mass ratio of ethanol to formaldehyde is between 3:1 and 4:1.[15]

Initiating the Reaction: Begin stirring the mixture and heat it to approximately 70°C.

Catalyst Addition: Once the target temperature is reached, carefully add a catalytic amount

of concentrated sulfuric acid. The mass ratio of sulfuric acid to the alcohol is typically in the

range of 5-9:100.[14]

Reaction Phase: Increase the temperature to 75-85°C and maintain it for 0.5 to 1 hour to

allow the reaction to proceed.[14] The reaction involves the depolymerization of

paraformaldehyde to formaldehyde, which then reacts with ethanol to form the acetal.

Purification by Distillation:

Following the reaction, connect the kettle to a rectifying tower for distillation.

Set the reflux ratio to between 1:1 and 3:1 and collect the distillate that comes over

between 70-88°C.[14] This fraction will contain an azeotrope of diethoxymethane and

ethanol, along with some water.

Allow the collected distillate to stand, which may result in phase separation.

Isolate the supernatant (organic layer) and perform a final fractional distillation, collecting

the pure diethoxymethane product at 80-88°C.[14] The final product can achieve a purity

of up to 99.6%.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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